Cas no 1465993-17-2 (1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopentan-1-amine)

• Product Name: 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopentan-1-amine
• CAS No: 1465993-17-2
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 6222145
• PubChem ID: 82393802
• Update Time: 2025-10-27

1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopentan-1-amine
• 1465993-17-2
• EN300-1784629

• Inchi： 1S/C13H17N3/c1-16-9-15-11-8-10(4-5-12(11)16)13(14)6-2-3-7-13/h4-5,8-9H,2-3,6-7,14H2,1H3
• InChI Key： HNFLUANQFNQTJI-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC3=C(C=2)N=CN3C)CCCC1

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopentan-1-amine

Comprehensive Guide to 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopentan-1-amine (CAS No. 1465993-17-2): Properties, Applications, and Market Insights

1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopentan-1-amine (CAS No. 1465993-17-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This bicyclic amine derivative combines a cyclopentylamine core with a methyl-substituted benzodiazole moiety, making it a valuable intermediate for drug discovery and material science applications. With the growing demand for novel heterocyclic compounds in medicinal chemistry, this molecule has become a subject of interest for researchers exploring kinase inhibitors, neurotransmitter modulators, and small molecule therapeutics.

The structural uniqueness of 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopentan-1-amine lies in its fused aromatic system and the strategically positioned amine group, which enhances its potential as a pharmacophore in drug design. Recent studies suggest its relevance in developing treatments for central nervous system disorders, with particular interest in its potential as a dopamine receptor modulator. The compound's lipophilicity and hydrogen bonding capacity make it particularly suitable for crossing the blood-brain barrier, a critical factor in neuropharmaceutical development.

From a synthetic chemistry perspective, CAS 1465993-17-2 represents an interesting challenge due to the need for precise control in the formation of its benzodiazole-cyclopentane linkage. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions or microwave-assisted synthesis to achieve higher yields of this valuable intermediate. The compound's stability under various pH conditions and its solubility profile in organic solvents have made it a preferred choice for high-throughput screening in drug discovery programs.

The commercial availability of 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopentan-1-amine has increased significantly in recent years, driven by demand from contract research organizations and pharmaceutical companies focusing on neurological and psychiatric drug development. Market analysis indicates growing interest in this compound as a building block for more complex molecules, particularly those targeting G-protein coupled receptors. The compound's price and purity specifications vary depending on application requirements, with GMP-grade material commanding premium pricing for clinical research applications.

Quality control of 1465993-17-2 typically involves advanced analytical techniques including HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. The compound's shelf life and storage conditions (typically under inert atmosphere at low temperatures) are important considerations for research laboratories. Recent innovations in cryogenic storage solutions have improved long-term stability for sensitive amine compounds like this one.

Environmental and safety considerations for 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopentan-1-amine follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment is recommended when handling the compound in powder form. The development of green chemistry approaches to its synthesis has become an area of active research, aligning with the pharmaceutical industry's sustainability initiatives.

Future research directions for this compound include exploration of its structure-activity relationships in various biological targets and investigation of its potential in combination therapies. The growing field of computational chemistry has enabled more efficient screening of derivatives, potentially accelerating the discovery of novel applications. As the demand for CNS-active compounds continues to rise, 1465993-17-2 is well-positioned to remain an important tool in medicinal chemistry research.

For researchers seeking alternatives or derivatives, several structurally related compounds show promise, including various substituted benzodiazoles and cyclopentylamine analogs. The scientific literature contains numerous references to synthetic methodologies and biological evaluations of similar structures, providing valuable context for working with this particular compound. Patent analysis reveals increasing intellectual property activity surrounding this chemical class, particularly in areas of neurodegenerative disease treatment and cognitive enhancement.

The analytical characterization of 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopentan-1-amine presents several interesting challenges and opportunities. Advanced techniques such as X-ray crystallography have been employed to determine its precise molecular conformation, while computational modeling studies have provided insights into its electronic properties and potential interaction with biological targets. These studies contribute to a growing body of knowledge about heterocyclic amine pharmacology and its applications in modern drug development.

In the context of current trends in pharmaceutical research, CAS 1465993-17-2 represents an excellent example of how privileged structures in medicinal chemistry can be optimized for specific therapeutic applications. Its balanced molecular properties and synthetic accessibility make it a versatile scaffold for further chemical modification. As the field moves toward more targeted therapies and personalized medicine, compounds like this will likely play an increasingly important role in addressing unmet medical needs.